4-Cis-[(boc)2-guanidino]cyclohexanecarboxylicacid

• Molecular Formula: C13H23N3O4
• Molecular Weight: 285.34 g/mol
• IUPAC Name: (1R,2S)-2-(diaminomethylideneamino)-4-[(2-methylpropan-2-yl)oxycarbonyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C13H23N3O4/c1-13(2,3)20-11(19)7-4-5-8(10(17)18)9(6-7)16-12(14)15/h7-9H,4-6H2,1-3H3,(H,17,18)(H4,14,15,16)/t7?,8-,9+/m1/s1
• InChI Key: LOJRGPVXUBPSCW-ASODMVGOSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)C1CC[C@H]([C@H](C1)N=C(N)N)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)C1CCC(C(C1)N=C(N)N)C(=O)O

Description

4-Cis-[(boc)2-guanidino]cyclohexane carboxylic acid is a chemical compound with the molecular formula C18H31N3O6 and a molecular weight of 385.46 g/mol . It is known for its white crystalline powder form and is often used in various scientific research applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cis-[(boc)2-guanidino]cyclohexane carboxylic acid typically involves the reaction of cyclohexane carboxylic acid with bis(tert-butoxycarbonyl)guanidine under specific conditions . The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pH, are carefully controlled to ensure high yield and purity .

Industrial Production Methods

Industrial production of 4-Cis-[(boc)2-guanidino]cyclohexane carboxylic acid follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts, and the reaction is carried out in large reactors. The product is then purified using techniques such as crystallization and filtration to achieve the desired purity .

Chemical Reactions Analysis

Types of Reactions

4-Cis-[(boc)2-guanidino]cyclohexane carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce reduced forms of the compound. Substitution reactions can result in a variety of substituted derivatives .

Scientific Research Applications

4-Cis-[(boc)2-guanidino]cyclohexane carboxylic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is used in biochemical studies to investigate enzyme interactions and protein modifications.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 4-Cis-[(boc)2-guanidino]cyclohexane carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and proteins, altering their activity and function. This interaction can lead to changes in cellular processes and biochemical pathways, which are the basis for its various applications .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 4-Cis-[(boc)2-guanidino]cyclohexane carboxylic acid include:

• 4-Cis-[(boc)2-guanidino]cyclohexane carboxamide
• 4-Cis-[(boc)2-guanidino]cyclohexane carboxylate
• 4-Cis-[(boc)2-guanidino]cyclohexane carboxyl chloride

Uniqueness

What sets 4-Cis-[(boc)2-guanidino]cyclohexane carboxylic acid apart from similar compounds is its specific structure and functional groups, which confer unique reactivity and properties. This makes it particularly valuable in certain synthetic and research applications .